Cas no 1185299-10-8 (Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride)
Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride
- N-(3-aminopropyl)furan-2-carboxamide hydrochloride
- AKOS015848056
- MFCD11506454
- Furan-2-carboxylic acid (3-amino-propyl)-amidehydrochloride
- N-(3-aminopropyl)furan-2-carboxamide;hydrochloride
- N-(3-aminopropyl)furan-2-carboxamidehydrochloride
- 1185299-10-8
- G72310
-
- MDL: MFCD11506454
- Inchi: 1S/C8H12N2O2.ClH/c9-4-2-5-10-8(11)7-3-1-6-12-7;/h1,3,6H,2,4-5,9H2,(H,10,11);1H
- InChI Key: CHRGEOMCBADCPJ-UHFFFAOYSA-N
- SMILES: Cl.O1C=CC=C1C(NCCCN)=O
Computed Properties
- Exact Mass: 204.0665554g/mol
- Monoisotopic Mass: 204.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.3Ų
Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487907-1g |
N-(3-Aminopropyl)furan-2-carboxamide hydrochloride |
1185299-10-8 | 95% | 1g |
$262 | 2023-03-07 | |
| Chemenu | CM487907-5g |
N-(3-Aminopropyl)furan-2-carboxamide hydrochloride |
1185299-10-8 | 95% | 5g |
$779 | 2023-03-07 | |
| A2B Chem LLC | AX19195-100mg |
N-(3-Aminopropyl)furan-2-carboxamide hydrochloride |
1185299-10-8 | 95% | 100mg |
$52.00 | 2024-04-20 | |
| A2B Chem LLC | AX19195-250mg |
N-(3-Aminopropyl)furan-2-carboxamide hydrochloride |
1185299-10-8 | 95% | 250mg |
$88.00 | 2024-04-20 | |
| A2B Chem LLC | AX19195-1g |
N-(3-Aminopropyl)furan-2-carboxamide hydrochloride |
1185299-10-8 | 95% | 1g |
$234.00 | 2024-04-20 | |
| A2B Chem LLC | AX19195-5g |
N-(3-Aminopropyl)furan-2-carboxamide hydrochloride |
1185299-10-8 | 95% | 5g |
$700.00 | 2024-04-20 |
Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride
Comprehensive Overview of Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride (CAS No. 1185299-10-8)
Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride (CAS No. 1185299-10-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its furan ring and amide linkage, is widely studied for its potential applications in drug development and molecular biology. The presence of the hydrochloride salt enhances its solubility, making it a versatile intermediate in synthetic chemistry.
In recent years, the demand for Furan-2-carboxylic acid derivatives has surged due to their role in designing novel therapeutic agents. Researchers are particularly interested in its 3-amino-propyl moiety, which can be functionalized to create targeted molecules for treating various conditions. The compound’s CAS number 1185299-10-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
One of the key trends driving interest in Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride is the rise of precision medicine and small-molecule therapeutics. As scientists explore ways to modulate biological pathways with high specificity, compounds like this offer a promising scaffold. Its amide bond and furan core are often highlighted in discussions about bioisosteres and drug-likeness, topics frequently queried in search engines.
The synthesis of CAS 1185299-10-8 involves multi-step organic reactions, with emphasis on optimizing yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. These methods align with the growing focus on quality control in chemical manufacturing, a hot topic in both industry and academia.
Beyond pharmaceuticals, Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride is explored in material science for its potential in polymer chemistry. Its ability to form hydrogen bonds and interact with other functional groups makes it a candidate for designing smart materials. This interdisciplinary appeal is reflected in search queries combining terms like "furan derivatives" and "advanced materials."
Environmental and safety considerations are also paramount when working with CAS 1185299-10-8. While not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the broader industry shift toward green chemistry and sustainable practices, topics frequently searched by professionals.
In summary, Furan-2-carboxylic acid (3-amino-propyl)-amide hydrochloride (CAS No. 1185299-10-8) is a compound of high scientific and industrial value. Its applications span drug discovery, material engineering, and beyond, making it a subject of ongoing research. As the scientific community continues to uncover its potential, this compound remains a focal point in discussions about innovation and sustainability.
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